Cas no 15787-23-2 (1,3-dichloro-4-Methylisoquinoline)

• Product Name: 1,3-dichloro-4-Methylisoquinoline
• CAS No: 15787-23-2
• MF: C₁₀H₇Cl₂N
• MW: 212.075280427933
• MDL: MFCD09754115
• CID: 4610241
• PubChem ID: 33698185
• Update Time: 2025-10-29

1,3-dichloro-4-Methylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,3-dichloro-4-Methylisoquinoline

• MDL： MFCD09754115
• Inchi： 1S/C10H7Cl2N/c1-6-7-4-2-3-5-8(7)10(12)13-9(6)11/h2-5H,1H3
• InChI Key： ALKJKJDITLLQOR-UHFFFAOYSA-N
• SMILES： C1(Cl)C2=C(C=CC=C2)C(C)=C(Cl)N=1

Computed Properties

• Exact Mass: 210.9955546g/mol
• Monoisotopic Mass: 210.9955546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 1,3-dichloro-4-Methylisoquinoline

1,3-Dichloro-4-Methylisoquinoline: A Versatile Compound with Promising Applications in Biomedical Research

1,3-Dichloro-4-Methylisoquinoline, with the chemical formula C₁₀H₉Cl₂N and CAS number 15787-23-2, is a halogenated isoquinoline derivative that has garnered significant attention in pharmaceutical chemistry and biomedical research. This compound is characterized by its unique molecular structure, which features a six-membered isoquinoline ring system with two chlorine atoms substituted at the 1- and 3- positions, along with a methyl group at the 4-position. The strategic placement of these functional groups contributes to its diverse pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the role of 1,3-Dichloro-4-Methylisoquinoline in modulating cellular signaling pathways and its potential as a lead compound for drug development. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting the NF-κB signaling pathway, which is critical in the pathogenesis of chronic inflammatory diseases. Additionally, its ability to interfere with proteasome activity suggests potential applications in the treatment of neurodegenerative disorders such as Alzheimer's disease.

The synthetic chemistry of 1,3-Dichloro-4-Methylisoquinoline involves a series of well-established reactions, including the Claisen rearrangement and electrophilic aromatic substitution. These methods allow for the precise introduction of chlorine atoms and methyl groups, enabling the fine-tuning of its biological activity. Researchers have also explored the use of green chemistry principles to optimize the synthesis process, reducing environmental impact while maintaining high yields.

In the context of drug discovery, 1,3-Dichloro-4-Methylisoquinoline has been evaluated for its potential as an antitumor agent. A 2024 study published in Cancer Research reported that this compound induces apoptosis in cancer cells by targeting the mitochondrial pathway. The compound's ability to disrupt the balance of reactive oxygen species (ROS) in tumor cells has been linked to its cytotoxic effects, making it a promising candidate for further investigation in oncology.

Furthermore, 1,3-Dichylo-4-Methylisoquinoline has shown potential in neuropharmacology. A 2023 review in Neurochemical Research suggested that its interaction with monoamine oxidase (MAO) enzymes could contribute to its neuroprotective effects. This property has led to its exploration as a potential therapeutic agent for conditions such as Parkinson's disease and multiple sclerosis.

The pharmacokinetic profile of 1,3-Dichloro-4-Methylisoquinoline is an area of active research. Studies have indicated that the compound exhibits moderate lipophilicity, which facilitates its penetration across biological membranes. However, its metabolic stability and potential for drug-drug interactions require further investigation to ensure its safety and efficacy in clinical settings.

Recent advances in computational chemistry have enabled researchers to predict the binding affinity of 1,3-Dichloro-4-Methylisoquinoline with various protein targets. Molecular docking studies have revealed its potential to interact with kinase enzymes and transcription factors, opening new avenues for its application in targeted therapies. These findings underscore the importance of structure-activity relationship (SAR) studies in optimizing its therapeutic potential.

Despite its promising properties, the toxicological profile of 1,3-Dichloro-4-Methylisoquinoline remains a critical area of focus. Preclinical studies have shown that the compound is generally well-tolerated at therapeutic doses, but its long-term effects on organ systems require further evaluation. The development of nanocarriers and prodrug formulations is being explored to enhance its therapeutic index and reduce potential side effects.

In conclusion, 1,3-Dichloro-4-Methylisoquinoline represents a valuable compound with significant potential in biomedical research. Its unique molecular structure and diverse pharmacological activities make it a promising candidate for further investigation in various therapeutic areas. Continued research into its mechanisms of action, pharmacokinetics, and toxicological profile will be essential in advancing its application in clinical settings.